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Compound of Interest

1-Trityl-1H-imidazole-2-
Compound Name:
carbaldehyde

Cat. No.: B1298043

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 67478-50-6

Introduction

1-Trityl-1H-imidazole-2-carbaldehyde is a heterocyclic organic compound that belongs to the
family of substituted imidazoles. The imidazole ring is a fundamental structural motif in
numerous biologically active molecules, including the amino acid histidine and many
pharmaceuticals. The presence of a bulky trityl (triphenylmethyl) protecting group on one of the
nitrogen atoms and a reactive carbaldehyde (aldehyde) group at the 2-position makes this
compound a valuable intermediate in organic synthesis, particularly in the fields of medicinal
chemistry and proteomics research.

The trityl group provides steric hindrance, which can direct the regioselectivity of subsequent
reactions on the imidazole ring. It also enhances the solubility of the molecule in organic
solvents. The aldehyde functionality serves as a versatile handle for a wide range of chemical
transformations, allowing for the facile introduction of diverse substituents and the construction
of more complex molecular architectures.

While its 4-carbaldehyde isomer has been noted for its potential as an inhibitor of cytochrome
P450 enzymes, the specific biological activities and applications of 1-Trityl-1H-imidazole-2-
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carbaldehyde are not as extensively documented in publicly available literature. This guide

aims to consolidate the available technical information on this compound.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Trityl-1H-imidazole-2-carbaldehyde is

presented in the table below.

Property Value Source
CAS Number 67478-50-6 [1]
Molecular Formula C23H1sN20 [1]
Molecular Weight 338.41 g/mol [1]
White to yellow crystalline
Appearance [2]
powder
Melting Point 190-193 °C [3]
Density 1.1 g/cm3 [3]
Boiling Point 547 °C at 760 mmHg [3]
Flash Point 284.6 °C [3]
LogP 4.53580 [3]
Soluble in common organic
- solvents like dichloromethane
Solubility [3]

and chloroform. Low solubility

in water.

Synthesis and Purification

Detailed, peer-reviewed experimental protocols for the synthesis of 1-Trityl-1H-imidazole-2-

carbaldehyde are not readily available. However, its synthesis can be inferred from the

general procedures for the preparation of N-tritylated imidazole aldehydes. The synthesis

typically involves two key steps: the protection of the imidazole nitrogen with a trityl group,

followed by the introduction of the aldehyde group at the C2 position.
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General Synthetic Workflow

A plausible synthetic route would start from imidazole-2-carbaldehyde, which is commercially
available.
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Imidazole-2-carbaldehyde

Step 1: N-Tritylation

Base (e.g., Triethylamine)

Trityl Chloride

Reacts with

Solvent (e.g., DMF)

A

Reaction

E-Trityl-lH-imidazole-z-carbaldehyda

Workup & Purification

Purification

Solvent Extraction

A

Column Chromatography

A

Recrystallization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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